Cas no 1155076-35-9 (ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate)
Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate is a fluorinated and sulfonated benzoate ester with significant utility in synthetic organic chemistry. Its key structural features—the chloro and chlorosulfonyl substituents—enhance reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating downstream transformations. The presence of fluorine further increases electrophilicity, enabling selective functionalization. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise modification of aromatic systems is required. Its stability under standard storage conditions ensures reliable handling in laboratory settings. Overall, it serves as a high-purity building block for complex molecule construction.
1155076-35-9 structure
Product Name:ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate
CAS No:1155076-35-9
MF:C9H7Cl2FO4S
MW:301.118883371353
MDL:MFCD12169528
CID:4573460
PubChem ID:43436813
Update Time:2025-06-07
ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- ethyl2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate
- Ethyl 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoate
- ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate
-
- MDL： MFCD12169528
- Inchi： 1S/C9H7Cl2FO4S/c1-2-16-9(13)5-3-8(17(11,14)15)7(12)4-6(5)10/h3-4H,2H2,1H3
- InChI Key： RXDLTCUBZINLAI-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC(S(Cl)(=O)=O)=C(F)C=C1Cl
ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B125653-25mg |
Ethyl 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B125653-50mg |
Ethyl 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B125653-250mg |
Ethyl 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 250mg |
$ 365.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309826-50mg |
Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 95% | 50mg |
￥2376.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309826-100mg |
Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 95% | 100mg |
￥2851.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309826-250mg |
Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 95% | 250mg |
￥4399.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309826-500mg |
Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 95% | 500mg |
￥9525.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309826-1g |
Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 95% | 1g |
￥10998.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309826-2.5g |
Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 95% | 2.5g |
￥19932.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309826-5g |
Ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate |
1155076-35-9 | 95% | 5g |
￥29462.00 | 2024-08-09 |
ethyl 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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